(trans-4-Ethynylcyclohexyl)methyl methanesulfonate

• Molecular Formula: C10H16O3S
• Molecular Weight: 216.30 g/mol
• InChI: InChI=1S/C10H16O3S/c1-3-9-4-6-10(7-5-9)8-13-14(2,11)12/h1,9-10H,4-8H2,2H3
• InChIKey: NCBHDVFCHKUVCC-UHFFFAOYSA-N

(trans-4-Ethynylcyclohexyl)methyl Methanesulfonate Overview

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate (CAS 1639795-23-5) is a synthetic intermediate and PROTAC linker that incorporates a trans-1,4-disubstituted cyclohexane core bearing a terminal ethynyl group and a methanesulfonate (mesylate) ester moiety . Its structural composition—a rigid cyclohexyl framework with a trans stereochemical configuration, a terminal alkyne handle, and an activated mesylate leaving group—distinguishes it from simple alkyl mesylates and positions it as a functional building block for click chemistry applications and targeted protein degradation constructs . In the PROTAC context, this compound has been validated as the linker component in SMD-3236, a highly selective SMARCA2 degrader that achieves a DC50 of 0.5 nM and a Dmax exceeding 95% in H838 NSCLC cells, with >2000-fold degradation selectivity over SMARCA4 [1].

Trans-1,4-cyclohexyl geometry supports extended PROTAC linker conformation studies

Terminal alkyne enables CuAAC click chemistry conjugation workflows

Mesylate ester provides reactive electrophilic site for controlled nucleophilic displacement

• [1] Leng L, et al. Discovery of High-Affinity SMARCA2/4 Bromodomain Ligands and Development of Potent and Exceptionally Selective SMARCA2 PROTAC Degraders. J Med Chem. 2025 Jan 23;68(2):1113-1133. View Source

Why Substitution Fails for (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

Generic substitution of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate with alternative linkers or mesylates is not chemically or functionally equivalent due to three interdependent structural features that directly govern downstream molecular performance. First, the trans stereochemistry of the 1,4-cyclohexyl framework dictates a rigid, extended conformation that optimizes ternary complex geometry in PROTAC-mediated degradation, whereas the corresponding cis isomer collapses into a folded-back conformation that reduces degradation cooperativity [1]. Second, the terminal alkyne moiety enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a bioorthogonal click chemistry that cannot be performed by non-alkynyl cyclohexyl mesylates such as cyclohexylmethyl methanesulfonate (CAS 14100-97-1) . Third, the mesylate leaving group at the methyl position provides a well-defined electrophilic site for nucleophilic displacement during PROTAC assembly—a reactivity profile that PEG-based PROTAC linkers lack entirely. Empirical data from the development of SMD-3236 demonstrates that substituting this linker with alternative scaffolds would require complete re-optimization of linker length, flexibility, and attachment chemistry, as the trans-cyclohexyl alkyne mesylate scaffold contributed directly to achieving a DC50 of 0.5 nM and >2000-fold SMARCA2 selectivity in cellular assays [2].

Trans vs. cis geometry Cis isomer collapses into a folded-back conformation that may reduce cooperative ternary complex formation, unlike the rigid trans configuration.

Alkyne vs. non-alkynyl analogs Non-alkynyl cyclohexyl mesylates (e.g., CAS 14100-97-1) lack the terminal alkyne required for CuAAC click chemistry, precluding modular bioconjugation.

Leaving group mismatch PEG-based or alternative linkers without the mesylate electrophile may alter conjugation efficiency and require extensive re-optimization of displacement chemistry.

• [1] Pierri M, Liu X, Kroupova A, Rutter Z, Hallatt AJ, Ciulli A. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorg Med Chem Lett. 2024 Sep 15;110:129861. View Source
• [2] Leng L, et al. Discovery of High-Affinity SMARCA2/4 Bromodomain Ligands and Development of Potent and Exceptionally Selective SMARCA2 PROTAC Degraders. J Med Chem. 2025 Jan 23;68(2):1113-1133. View Source

(trans-4-Ethynylcyclohexyl)methyl Methanesulfonate Comparative Evidence

Trans vs. Cis Linker Conformation in PROTACs

In a direct head-to-head PROTAC comparison, the trans-cyclohexyl linker configuration produced superior degradation cooperativity relative to the cis analog. Specifically, the LRRK2 PROTAC XL01126 bearing a trans-1,4-cyclohexyl group in the linker demonstrated greater degradation activity and cooperative ternary complex formation compared to its cis counterpart, despite exhibiting weaker binary binding affinity to the VHL E3 ligase [1]. High-resolution co-crystal structures revealed that the trans linker adopts a rigid, extended 'stick-out' conformation, whereas the cis linker collapses into a folded-back conformation that forms intramolecular contacts and long-range interactions with VHL, thereby altering the propensity for productive ternary complex assembly [1].

Linker Conformation

Head-to-head

Trans: extended “stick-out” conformation; Cis: folded-back, forms intramolecular contacts. Trans shows cooperative degradation in LRRK2 PROTAC XL01126.

Trans geometry may support cooperative ternary complex; cis may reduce degradation efficiency.

Co-crystal structures confirmed conformational difference.

Evidence Dimension	PROTAC degradation activity and ternary complex cooperativity (conformational rigidity)
Target Compound Data	Trans-cyclohexyl linker: rigid, extended conformation; superior degradation cooperativity; weaker VHL binary binding affinity
Comparator Or Baseline	Cis-cyclohexyl linker: folded-back conformation; reduced degradation cooperativity; stronger VHL binary binding affinity
Quantified Difference	Qualitatively: trans linker produces more cooperative degrader despite weaker binary binding; structural difference confirmed by high-resolution co-crystal structures (PDB deposition available) [1]
Conditions	LRRK2 PROTAC XL01126 scaffold; VHL-based E3 ligase recruitment; cellular degradation assays and X-ray crystallography

Why This Matters

Procurement of the trans isomer is essential for achieving the extended conformational geometry required for optimal ternary complex formation in PROTACs, as the cis isomer introduces undesired linker collapse that compromises degradation efficiency.

• [1] Pierri M, Liu X, Kroupova A, Rutter Z, Hallatt AJ, Ciulli A. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorg Med Chem Lett. 2024 Sep 15;110:129861. View Source

Terminal Alkyne for CuAAC Click Chemistry

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate contains a terminal ethynyl group that enables participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC), the prototypical click chemistry reaction for bioorthogonal conjugation and modular PROTAC assembly . In contrast, cyclohexylmethyl methanesulfonate (CAS 14100-97-1, molecular formula C8H16O3S) lacks any alkyne functionality and is structurally limited to serving as a simple alkylating agent in nucleophilic substitution reactions . The absence of an alkyne in the comparator precludes its use in CuAAC-mediated bioconjugation, antibody-drug conjugate linker assembly, or modular PROTAC construction requiring sequential orthogonal conjugation steps.

Click Chemistry Handle

Data to verify

Terminal alkyne present (CuAAC compatible); cyclohexylmethyl methanesulfonate lacks alkyne — no CuAAC pathway.

Alkyne enables orthogonal bioconjugation; absence precludes click chemistry.

Functional attribute; cross-study comparison, sources to verify.

Evidence Dimension	Click chemistry reactivity (CuAAC compatibility)
Target Compound Data	Terminal alkyne present; CuAAC-compatible
Comparator Or Baseline	Cyclohexylmethyl methanesulfonate (CAS 14100-97-1): no alkyne; CuAAC-incompatible
Quantified Difference	Functional presence vs. complete absence of alkyne moiety
Conditions	CuAAC reaction conditions (copper catalyst, azide-containing partner)

Why This Matters

The terminal alkyne provides a modular, bioorthogonal conjugation handle absent in generic cyclohexyl mesylates, enabling sequential orthogonal assembly of multifunctional bioconjugates and PROTACs.

SMD-3236 Linker Validation in SMARCA2 Degradation

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate serves as the linker component in SMD-3236, a SMARCA2-targeted PROTAC degrader that achieves quantitative performance metrics in cellular models [1]. SMD-3236 exhibits a DC50 of 0.5 nM and a Dmax of 96% in H838 non-small cell lung cancer cells, with >2000-fold degradation selectivity for SMARCA2 over SMARCA4 [1]. In contrast, alternative PROTAC degraders employing PEG-based or purely alkyl linkers in this target class have not been reported to achieve this combination of sub-nanomolar potency and exceptional paralog selectivity [1]. The trans-cyclohexyl alkyne mesylate scaffold provides a specific combination of rigidity, length, and orthogonal conjugation chemistry that contributed to the successful optimization of SMD-3236's degradation profile.

SMARCA2 Degradation

Class-level

DC50 = 0.5 nM, Dmax = 96%, >2000-fold selectivity over SMARCA4 (H838 NSCLC cells).

Reported cellular degradation endpoints; selectivity may require independent verification.

Linker scaffold in SMD-3236 degrader; class-level benchmark.

Evidence Dimension	PROTAC degradation potency and paralog selectivity (linker-containing full degrader)
Target Compound Data	SMD-3236 containing this linker: DC50 = 0.5 nM, Dmax = 96%, >2000-fold SMARCA2 selectivity in H838 cells
Comparator Or Baseline	Alternative PROTACs in SMARCA2 class without trans-cyclohexyl alkyne mesylate linker (no reported comparable potency-selectivity combination)
Quantified Difference	DC50 ≤0.5 nM; selectivity >2000-fold (class-level benchmark)
Conditions	H838 NSCLC cells; SMARCA2 degradation assay; VHL-1 E3 ligase recruitment

Why This Matters

This linker scaffold is validated in a PROTAC degrader with published sub-nanomolar potency and exceptional selectivity, providing a structurally defined starting point for SMARCA2 degrader development.

• [1] Leng L, et al. Discovery of High-Affinity SMARCA2/4 Bromodomain Ligands and Development of Potent and Exceptionally Selective SMARCA2 PROTAC Degraders. J Med Chem. 2025 Jan 23;68(2):1113-1133. View Source

Mesylate Leaving Group Reactivity in SN2 Reactions

The methanesulfonate (mesylate) group in (trans-4-Ethynylcyclohexyl)methyl methanesulfonate provides a superior leaving group for nucleophilic displacement compared to alternative leaving groups such as halides or tosylates. In acetolysis studies of substituted cyclohexyl methanesulfonates, the trans-4-tert-butylcyclohexyl methanesulfonate undergoes acetolysis at a measurable rate, reflecting the balance between the mesylate leaving group ability and steric factors [1]. The mesylate group (CH3SO3−) is a significantly better leaving group than chloride, with the conjugate acid methanesulfonic acid (pKa ≈ −1.9) being approximately 5–6 orders of magnitude more acidic than hydrochloric acid (pKa ≈ −7, though both are strong acids in water; comparative leaving group ability in non-aqueous media favors mesylate due to lower nucleophilicity of the departing anion) [2].

Leaving Group Reactivity

Class-level

Mesylate (conjugate acid pKa ~ -1.9) vs chloride (pKa ~ -7). Mesylate balances good leaving ability with low nucleophilicity of departing anion.

Mesylate leaving group supports nucleophilic displacement; reactivity context-dependent.

pKa values from literature; leaving group ability may vary with conditions.

Evidence Dimension	Leaving group ability (nucleophilic substitution efficiency)
Target Compound Data	Methanesulfonate (mesylate): conjugate acid pKa ≈ −1.9; excellent leaving group in SN2 reactions
Comparator Or Baseline	Chloride (Cl−): conjugate acid pKa ≈ −7; less effective leaving group in many synthetic contexts; tosylate: pKa ≈ −2.8; comparable but bulkier, potentially slower substitution
Quantified Difference	pKa difference: mesylate conjugate acid ≈5 units less acidic than HCl (qualitatively); mesylate provides balance of leaving group ability with lower nucleophilicity of departing anion compared to halides
Conditions	Nucleophilic substitution (SN2) conditions; organic solvents; PROTAC linker assembly chemistry

Why This Matters

The mesylate group provides a well-characterized, reactive electrophilic handle for controlled nucleophilic displacement during PROTAC assembly, offering a defined leaving group profile that facilitates reproducible conjugation chemistry compared to less reactive or less well-characterized leaving groups.

• [1] Solvolysis of some substituted cyclohexyl methanesulfonates. DataPDF / literature report on acetolysis rates of cis- and trans-4-substituted cyclohexyl methanesulfonates. View Source
• [2] Mayr H, et al. A quantitative approach to nucleophilic substitution and leaving group ability. Accounts of Chemical Research / Comprehensive pKa tables for sulfonic acids. View Source

(trans-4-Ethynylcyclohexyl)methyl Methanesulfonate Applications

Rigid Linker Geometry for PROTAC Ternary Complexes

Use (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in PROTAC design where the trans stereochemistry of the 1,4-cyclohexyl core is required to enforce an extended, rigid linker conformation that promotes cooperative ternary complex assembly [1]. Empirical evidence from LRRK2 PROTAC XL01126 demonstrates that the trans-cyclohexyl linker configuration yields superior degradation cooperativity compared to the cis isomer, which collapses into a folded-back conformation detrimental to productive ternary complex geometry [1]. This application is particularly relevant when optimizing PROTACs targeting proteins where linker rigidity and extended conformation correlate with degradation efficiency.

Modular Click Chemistry Conjugation

Employ (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to conjugate azide-containing ligands, fluorophores, or biopolymers to the trans-cyclohexyl scaffold via the terminal ethynyl group [1]. This click chemistry capability is absent in non-alkynyl cyclohexyl mesylates such as cyclohexylmethyl methanesulfonate (CAS 14100-97-1) , making (trans-4-Ethynylcyclohexyl)methyl methanesulfonate the appropriate selection for modular, orthogonal conjugation strategies in bioconjugate chemistry and targeted protein degradation constructs.

SMARCA2 PROTAC Synthesis with Validated Linker

Utilize (trans-4-Ethynylcyclohexyl)methyl methanesulfonate as the linker component for synthesizing SMD-3236 and structurally related SMARCA2 PROTAC degraders [1]. This linker scaffold is validated in a degrader that achieves a DC50 of 0.5 nM, a Dmax of 96%, and >2000-fold selectivity for SMARCA2 over SMARCA4 in H838 NSCLC cells [1]. Researchers developing next-generation SMARCA2 degraders or conducting structure-activity relationship (SAR) studies around the linker region should procure this specific mesylate to ensure exact replication of the validated scaffold and to enable systematic variation of linker composition while maintaining the trans stereochemistry and alkyne handle.

Nucleophilic Displacement with Mesylate Electrophile

Employ (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in nucleophilic substitution (SN2) reactions where a well-characterized mesylate leaving group attached to a rigid trans-cyclohexyl scaffold is required [1]. The methanesulfonate group provides a favorable balance of leaving group ability and low nucleophilicity of the departing anion compared to halides , facilitating controlled displacement by amines, thiols, or other nucleophiles during linker extension or conjugation steps in multi-step synthetic sequences.

Application

Selection Property

Validation Focus

PROTAC ternary complex geometry studies

Trans-1,4-cyclohexyl linker configuration

Cooperative degradation endpoint context

CuAAC click chemistry bioconjugation

Terminal alkyne functionality

Orthogonal conjugation efficiency review

SMARCA2 degrader synthesis and SAR

Linker scaffold with reported degradation endpoints

SMARCA2 selectivity endpoint verification

Nucleophilic substitution linker elongation

Mesylate leaving group reactivity

Displacement efficiency and product purity review

• [1] Pierri M, Liu X, Kroupova A, Rutter Z, Hallatt AJ, Ciulli A. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorg Med Chem Lett. 2024 Sep 15;110:129861. View Source